Cas no 17854-62-5 (pentane-2-sulfonamide)

• Product Name: pentane-2-sulfonamide
• CAS No: 17854-62-5
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• CID: 1366403
• PubChem ID: 205367
• Update Time: 2025-04-20

pentane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• pentane-2-sulfonamide
• n-Amyl-2-sulfamid [German]
• 17854-62-5
• EN300-77053
• BRN 2636831
• 2-Pentanesulfonamide
• CS-0261089
• n-Amyl-2-sulfamid
• SCHEMBL222996
• DTXSID50939098
• Z954606570
• AKOS011362971

• Inchi： 1S/C5H13NO2S/c1-3-4-5(2)9(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： RJKFMNAOIIXTBV-UHFFFAOYSA-N
• SMILES： S(C(C)CCC)(N)(=O)=O

Computed Properties

• Exact Mass: 151.06679
• Monoisotopic Mass: 151.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 248.1±23.0 °C at 760 mmHg
• Flash Point: 103.9±22.6 °C
• Refractive Index: 1.464
• PSA: 60.16
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

pentane-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)